2-hexanoyl-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide
Overview
Description
2-hexanoyl-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide, also known as TFMH, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of hydrazinecarbothioamides and has been found to possess several interesting properties that make it a valuable tool for researchers.
Mechanism of Action
The mechanism of action of 2-hexanoyl-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide is not yet fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in the production of reactive oxygen species (ROS) and the activation of certain signaling pathways that are involved in the regulation of inflammation.
Biochemical and Physiological Effects:
2-hexanoyl-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide has been found to have several interesting biochemical and physiological effects. For example, it has been found to inhibit the production of ROS and to reduce the levels of certain pro-inflammatory cytokines. It has also been found to have antioxidant properties and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-hexanoyl-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide is that it is a relatively stable compound that can be easily synthesized in the laboratory. It is also relatively inexpensive and can be used in a wide range of experiments. However, there are also some limitations to the use of 2-hexanoyl-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide, including its potential toxicity and the need for careful handling and storage.
Future Directions
There are several potential future directions for research on 2-hexanoyl-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide. One area of interest is the development of new synthesis methods that can produce 2-hexanoyl-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide in higher yields and with greater purity. Another area of interest is the exploration of the potential therapeutic applications of 2-hexanoyl-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide, particularly in the treatment of diseases that are associated with oxidative stress and inflammation. Finally, there is also a need for further research on the potential toxicity of 2-hexanoyl-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide and the development of safer handling and storage procedures.
Scientific Research Applications
2-hexanoyl-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research involves the use of 2-hexanoyl-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide as a tool for studying the mechanisms of action of various biological processes. 2-hexanoyl-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide has been found to be particularly useful in the study of oxidative stress and inflammation.
properties
IUPAC Name |
1-(hexanoylamino)-3-(oxolan-2-ylmethyl)thiourea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23N3O2S/c1-2-3-4-7-11(16)14-15-12(18)13-9-10-6-5-8-17-10/h10H,2-9H2,1H3,(H,14,16)(H2,13,15,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYFVPHIPKOGHQL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)NNC(=S)NCC1CCCO1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.40 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3,4-dimethoxybenzyl)-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea](/img/structure/B4280233.png)
![N-[4-(4-morpholinylsulfonyl)phenyl]-N'-3-pyridinylthiourea](/img/structure/B4280239.png)
![N-(1-ethyl-4-piperidinyl)-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea](/img/structure/B4280245.png)
![N-[3-(1H-imidazol-1-yl)propyl]-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea](/img/structure/B4280246.png)
![3-[2-(3-chlorophenyl)ethyl]-2-mercapto-4(3H)-quinazolinone](/img/structure/B4280255.png)
![N-(4-methylcyclohexyl)-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea](/img/structure/B4280273.png)
![2-methyl-N-[4-(4-morpholinylsulfonyl)phenyl]-1-indolinecarbothioamide](/img/structure/B4280276.png)
![4-(2-furoyl)-N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperazinecarbothioamide](/img/structure/B4280286.png)
![6-{[(3-{[(3-pyridinylmethyl)amino]carbonyl}-4,5,6,7-tetrahydro-1-benzothien-2-yl)amino]carbonyl}-3-cyclohexene-1-carboxylic acid](/img/structure/B4280290.png)
![N-(3,3-diphenylpropyl)-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea](/img/structure/B4280296.png)
![2-[(4-methoxyphenyl)acetyl]-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide](/img/structure/B4280312.png)
![ethyl 2-{[(tetrahydro-2-furanylmethyl)amino]carbonothioyl}hydrazinecarboxylate](/img/structure/B4280314.png)